Conductive polymer composites (CPCs) have always attracted great attention in the development of electromagnetic shielding materials. However, how to solve the conflict between high electromagnetic (EM) waves reflection and high electromagnetic interference (EMI) shielding performance brought by conductive fillers is becoming an urgent problem. In this study, a homogeneous composite film with porous structure was constructed by vacuum filtration using cellulose nanofibers (CNF), MXene, and mesoporous carbon hollow spheres (MCHS). Benefiting from the porous structure, the impedance match between the composite film and the air was improved, thereby reducing the reflection of electromagnetic waves. In addition, the hollow porous structure of MCHS was beneficial to the multiple reflections and interfacial losses of EM waves in its pores and between the interfaces of MXene and MCHS, thereby further reducing the EM waves reflection. The obtained CNF/MXene/MCHS composite film with 10 wt% MCHS exhibits electromagnetic interference shielding effectiveness (EMI SE) of 24.6 dB, the reflection value (R) become 0.72, and the reflection effectiveness drops to 5.5 dB, which greatly improved the absorption of electromagnetic waves while meeting the commercial application standards. Hence, the preparation strategy of this work provides a concise, efficient, and controllable method for the subsequent development of low-reflection porous structured composite films.

To solve the disadvantages of polyethylene (PE) separator for lithium-ion batteries (LIBs), such as low polarity, poor electrolyte wettability, and severe thermal dimensional shrinkage, the composite solution of poly(ether ketone) (PEEK) and carbon nanoparticles, which was obtained by the carbonization of nanocellulose (NCC) in the sulfuric acid solution, were applied to modify the PE separator to prepare Janus composite separator (PE/PC) with high porosity. PE/PC exhibited high dimensional thermal stability with a shrinkage rate of 53% after 0.5 h of treatment at 150 °C, and a higher electrolyte loading rate (196.3%) than PE. Accordingly, it also presented excellent battery performance. The discharge capacity of the cell using PE separator was 148 mAh g−1 after 100 cycles, while that with PE/PC separator were 155 mAh g−1 after 200 cycles. The initial efficiency of discharge-charge of PE/PC with 2% NCC (PE/PC2) was as high as 97.6%. This should be related to the high ion conductivity (1.21 × 10−3 S cm−1). Furthermore, the carbon nanoparticles effectively provided abundant secondary oxidation reaction sites for the active material between the separator and cathode, allowing the free diffusion of Li+, thus also reducing the charge transfer resistance and improving the battery performance.

Boron nitride nanosheets (BNNSs) have been regarded as promising fillers to fabricate polymer-based composites for thermal management. However, the thermal resistance between BNNSs seriously restricts the further improvement of thermal conductivity (TC) for BNNS-based polymer composites. Herein, a rapid and high-yield method based on a combustion synthesis technique is developed to combine BNNSs and graphene (G) tightly as a hybrid filler, in which G was in-situ grown on the surface and interlayer of BNNSs, forming a special G@BNNS heterojunction structure. A foldable and thermal conductive composite film made of such G@BNNS filler and cellulose nanofiber (CNF) matrixes through filtration exhibits high in-plane and through-plane TC of 125.0 and 2.1 W/(m K), respectively. Such high TC is attributed to the reduced interfacial thermal resistance because of the high order and strong bridging effect of G with BNNSs. By utilizing this composite film as a heat spreader, heat dissipation is demonstrated effectively in high-power LED devices under high-power conditions over numerous cycles and heat dissipation can be carried out uniformly in the in-plane direction. Our findings indicate that G@BNNS/CNF films can meet both performance of maintenance and heat dissipation for thermal management, which are much needed for modern electronic devices.

Integration of sensor, energy harvesting and flexible textile has been considered as a promising strategy applied in the fields of wearable electrics, artificial intelligence. Herein, flexible, multifunctional conductive textiles consist of quaternary composites of two-dimensional (2D) vanadium carbides (V2CTx) MXene, highly conductive poly(3, 4-ethylenedioxythiophene): poly(styrenesulfonate) (PEDOT: PSS), liquid metal (LM), and one-dimensional carbon nanotube (CNT) (for simplicity denoted as MPLC) were fabricated to construct a three-dimensional (3D) network with remarkable conductivity and Joule heating properties for applications in wearable heaters and TENG based on-skin sensors by adopting a simple method of dip-coating. The TENG using MPLC as the electrode and the triboelectric layer demonstrates excellent energy harvesting capability. TENG based self-powered sensor shows an open circuit voltage (Voc) of 118.5 V, short circuit current (Isc) of 1.23 μA and maximum output power of 57.12 μW under mechanical friction. In addition, fast Joule heating in response to a saturation temperature of 221 °C at a driving voltage of 3 V is achieved. Our study provides a simple, lightweight, and effective multifunctional system with integrated characteristics of superior sensing and electrothermal conversion, which are highly desired for applications in wearable electronics, intelligent electronics, and personal self-heating system.

This study is intended to propose a non-toxic, environmentally stable, BiI3-polystyrene composite with good X-ray induced photocurrent response which are used as source for medical diagnosis purpose. Composite of different weight ratios of BiI3 as conductive filler are developed for the study. The experimental results reveals that 50:50 wt % ratio of BiI3 filler in polymer matrix gives an improved linear photo-response showed acceptable filler percentage for the composite. Further, a linear regression model to predict the photocurrent trend in composite samples synthesized with varying weight % has been developed, taking into consideration factors like constituent ratios of BiI3-polymer, distance between the electrodes and bias voltage. The photocurrent trend showed a good agreement between experimental and computational values. The developed linear regression equation that displayed a linear photo-response trend and a good correlation of 0.93 has been further validated experimentally for two test samples with high correlation maintained. The model shows great prospects to be extended to other composite materials, with in depth consideration of additional parameters and associated non linearities, for efficient development of portable X-ray detection devices.

Polymethyl methacrylate (PMMA) cement is widely used in bone surgery for its good plasticity, chemical inertness, and excellent mechanical properties. Because of the high transparency of pure PMMA bone cement under X-ray imaging, it is necessary to add radiopacifiers such as barium sulfate. However, the interface compatibility between barium sulfate and PMMA is poor, leading to poor mechanical properties of the cement. In addition, the leaching of toxic barium ions significantly reduced the biocompatibility of the cement. In this study, a corrosion-resistant, insoluble ceramic, tungsten carbide (WC), is used as a radiopacifier. When the WC content is 10 wt%, the compressive strength is approximately 90 MPa without affecting the continuity of PMMA. The modified bone cement with 10 wt% WC showed superior radiopacity to that of commercial PMMA bone cement containing 30 wt% BaSO4. Moreover, the addition of WC greatly decreased the cytotoxicity of conventional PMMA. Our study proposed a novel PMMA cement with enhanced radiopacity and biocompatibility, showing great potential to be applied in the orthopedic field.

An algorithm combining Micro-CT slice auxiliary calibration and kinematic modeling method is proposed to automatically generate yarns with irregular cross-sections and central paths for 2.5D woven SiO2f/SiO2 composites. The initial boundary conditions of the kinematic modelling simulation are calibrated by extracting the yarn positions from the corresponding Micro-CT slices. The simulation parameters with the real physical meanings are also determined in the kinematic modelling calculation. An explicit contact algorithm for truss elements in the kinematic modelling simulation with the calibration boundary conditions is employed to calculate nodal displacement. The virtual geometry of 2.5D woven SiO2f/SiO2 composites including detailed geometry information such as irregular yarn cross-section and yarn waviness or crimp can be reconstructed, which are in good agreement with the yarn geometry structures observed in Micro-CT scanning slices. The reconstructed geometry model can reflect the change of textile configurations during weaving and solidification process. The developed high-fidelity modelling method can also be used to reconstruct the geometry model of other textile composites with complex meso-structures.

Nowadays, Engineered Cementitious Composites (ECC) are highly regarded for use in pavement applications due to their exceptional deformability. Nonetheless, these composites' high cost and limited practicality restrict their use in pavements and overlays. Few studies are available using river sand substituting micro silica sand (MSS) to produce economic ECC, but the depletion of river sand and increased cost limit the large-scale applications. To address these aforementioned challenges, the present study aimed to explore the feasibility of replacing natural sand with manufactured sand (M-sand). The present article discussed the optimization of superplasticizer dosage subjected to desired rheological properties. Further, the influence of M-sand gradation (coarse/fine) on the mechanical properties of ECC is presented. The results revealed that using M-sand slightly increased the compressive (10–30%) and tensile strength and showed a noticeable decrease (22–35%) in the tensile strain capacity. Moreover, the gradation of M-sand considerably influenced the tensile strain capacity, with a decrease of 17% in coarser gradation mixtures. These preliminary results provide valuable insights into the development and utilization of M-sand in the matrix tailoring of ECC.

Efficient and non-destructive estimation of conductive network in conductive polymer composites is now becoming an urgent issue than ever owing to the rapid rise of modern electronic industry. Nevertheless, traditional observation and estimation method inevitably cause damage and distortion to sample, demanding urgent development of a non-destructive fidelity detection methodology. In this study, the degree of network formation of carbon nano-fibers in polymer matrix was calculated based on small-angle X-ray diffraction (SAXS). The degree of fiber network construction based on the power law coefficient (A) has been proved to be valid and effective in comparison with other testing methods. Moreover, a mathematical model was established to predict the electrical conductivity of the conductive polymer composite. This study not only solves the problem of non-destructive testing of fiber network construction, but also provides theoretical guidance for the design of conductive polymer composites.

Waterproof breathable membranes (WBMs) are widely employed in various fields. However, the construction of fluorine-free WBMs with excellent waterproofness using simple strategies remains a challenge. Herein, we report waterproof breathable polyethylene terephthalate (PET) fibrous membranes embedded with fluorine-free hydrophobic polydimethylsiloxane (PDMS) via a simple one-step electrospinning combined with heat treatment techniques. The resultant PET/PDMS membranes with vigorous hydrophobic channels, small apertures and high porosity were constructed by in-situ doping of PDMS, which endowed them with excellent water resistance of 86.9 kPa, good moisture permeability of 5100 g m−2 d−1, desirable air permeability of 6.97 mm s−1, and enhanced mechanical strength of 6.27 MPa. The obtained nanofiber WBMs can be used as an exceptional additional product for a variety of existing applications.